1-(3-oxo-3-piperidin-1-ylpropyl)-5-(5-pyridin-2-yl-1,2,4-oxadiazol-3-yl)-1H-benzimidazole

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(1-oxo-4-thiomorpholin-4-ylphthalazin-2-yl)acetamide
• InChI: InChI=1S/C22H22N4O4S/c27-20(23-15-5-6-18-19(13-15)30-10-9-29-18)14-26-22(28)17-4-2-1-3-16(17)21(24-26)25-7-11-31-12-8-25/h1-6,13H,7-12,14H2,(H,23,27)
• InChI Key: ZRTIGPYHHUYUDI-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C2=NN(C(=O)C3=CC=CC=C32)CC(=O)NC4=CC5=C(C=C4)OCCO5
• Molecular Formula: C22H22N4O4S
• Molecular Weight: 438.5 g/mol
• CAS No.: 1251620-47-9

Description

1-(3-oxo-3-piperidin-1-ylpropyl)-5-(5-pyridin-2-yl-1,2,4-oxadiazol-3-yl)-1H-benzimidazole is a useful research compound. Its molecular formula is C22H22N4O4S and its molecular weight is 438.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Research has demonstrated the synthesis of novel compounds containing the piperidine ring, which exhibit significant antimicrobial activity. A structure-activity study highlighted the antimicrobial effectiveness of these compounds, underscoring the potential of such chemical structures in developing new antimicrobial agents (Krolenko, Vlasov, & Zhuravel, 2016).

Antibacterial Applications

Further studies have synthesized compounds with benzimidazole derivatives, showing good bactericidal activity against various bacteria, including Staphylococcus aureus and Listeria monocytogenes. This suggests the potential of these compounds in addressing bacterial infections, with some derivatives showing higher potency than standard treatments like ampicillin (Sapijanskaitė-Banevič et al., 2021).

Antileukemic Activity

A novel compound showing cytotoxic potential against leukemia cell lines has been synthesized, indicating the potential of such chemical structures in cancer therapy. This compound, characterized by X-ray crystallography among other techniques, represents a promising direction for the development of new anticancer agents (Guillon et al., 2018).

COX-2 Inhibition for Anti-inflammatory Applications

Compounds combining benzimidazole with oxadiazole have been designed and synthesized, targeting selective COX-2 inhibition to manage inflammation. Some of these compounds showed remarkable activity, suggesting their potential as leads for developing new anti-inflammatory drugs (Rathore et al., 2014).